Cas no 2137971-84-5 (methyl 5-(3-aminopropyl)-1H-1,2,3-triazole-4-carboxylate)

• Product Name: methyl 5-(3-aminopropyl)-1H-1,2,3-triazole-4-carboxylate
• CAS No: 2137971-84-5
• MF: C₇H₁₂N₄O₂
• MW: 184.195780754089
• CID: 6135313
• PubChem ID: 165466602
• Update Time: 2025-06-14

methyl 5-(3-aminopropyl)-1H-1,2,3-triazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2137971-84-5
• EN300-786121
• methyl 5-(3-aminopropyl)-1H-1,2,3-triazole-4-carboxylate

• Inchi： 1S/C7H12N4O2/c1-13-7(12)6-5(3-2-4-8)9-11-10-6/h2-4,8H2,1H3,(H,9,10,11)
• InChI Key： KHKSVJOYZNSQPM-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(CCCN)=NNN=1)=O

Computed Properties

• Exact Mass: 184.09602564g/mol
• Monoisotopic Mass: 184.09602564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 93.9Ų

Additional information on methyl 5-(3-aminopropyl)-1H-1,2,3-triazole-4-carboxylate

Comprehensive Overview of Methyl 5-(3-Aminopropyl)-1H-1,2,3-Triazole-4-Carboxylate (CAS No. 2137971-84-5)

Methyl 5-(3-aminopropyl)-1H-1,2,3-triazole-4-carboxylate (CAS No. 2137971-84-5) is a versatile heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a 1,2,3-triazole core and an aminopropyl side chain, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting enzymes and receptors involved in inflammation and metabolic disorders.

The compound’s carboxylate ester functionality enhances its solubility and reactivity, enabling facile derivatization for library synthesis. In recent years, the demand for triazole-based compounds has surged due to their broad-spectrum applications, including antimicrobial agents and kinase inhibitors. A trending topic in scientific forums is the role of click chemistry in optimizing such scaffolds, where methyl 5-(3-aminopropyl)-1H-1,2,3-triazole-4-carboxylate serves as a key building block.

From an industrial perspective, scalability and purity (often >98% by HPLC) are critical for CAS 2137971-84-5. Manufacturers emphasize rigorous quality control to meet the standards of preclinical studies. Environmental sustainability is another hotspot; greener synthetic routes using catalytic methods are being investigated to reduce waste generation during production.

Analytical characterization of this compound typically involves NMR spectroscopy, mass spectrometry, and HPLC. Its stability under various pH conditions and compatibility with common reagents are frequently discussed in method development circles. Notably, the aminopropyl moiety allows for further functionalization via amide coupling or reductive amination, expanding its utility in combinatorial chemistry.

In summary, methyl 5-(3-aminopropyl)-1H-1,2,3-triazole-4-carboxylate exemplifies innovation in medicinal chemistry. Its adaptability aligns with current trends like fragment-based drug design and high-throughput screening, addressing challenges in target selectivity and pharmacokinetics. As research progresses, this compound is poised to play a pivotal role in developing next-generation therapeutics.